Cas no 324570-74-3 (1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-(1-methylethyl)- (9CI))

• Product name: 1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-(1-methylethyl)- (9CI)
• CAS No: 324570-74-3
• MF: C₉H₁₃NO
• MW: 151.20562
• CID: 1017797
• PubChem ID: 22059241

1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-(1-methylethyl)- (9CI)
• 5-methyl-3-propan-2-yl-1H-pyrrole-2-carbaldehyde
• HQXDSLNUNPRMFK-UHFFFAOYSA-N
• SCHEMBL6090233
• DTXSID90622134
• 3-Isopropyl-5-methylpyrrole-2-carboxaldehyde
• 3-isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde
• DB-279850
• 1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-(1-methylethyl)-
• 324570-74-3
• 5-Methyl-3-(propan-2-yl)-1H-pyrrole-2-carbaldehyde

• Inchi： InChI=1S/C9H13NO/c1-6(2)8-4-7(3)10-9(8)5-11/h4-6,10H,1-3H3
• InChI Key： HQXDSLNUNPRMFK-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(N1)C=O)C(C)C

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9Ų
• XLogP3: 2

Experimental Properties

• PSA: 32.86